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Compound of Interest

Compound Name: Racepinephrine hydrochloride

Cat. No.: B163037 Get Quote

Product: Racepinephrine Hydrochloride CAS Number: 329-63-5 Molecular Formula:

C₉H₁₃NO₃ • HCl Molecular Weight: 219.67 g/mol [1]

Introduction
Racepinephrine Hydrochloride is the racemic mixture of the hydrochlorides of the (R)- and

(S)-enantiomers of epinephrine.[2][3] It is a sympathomimetic amine that functions as a non-

selective agonist for both α- and β-adrenergic receptors.[4] This Certified Reference Material

(CRM) is a highly characterized and traceable standard essential for quality control and

analytical method development in the pharmaceutical industry. It provides a reliable benchmark

for the quantification and identification of racepinephrine hydrochloride in drug substances

and finished products. This CRM is produced and certified under ISO 17034 and ISO/IEC

17025 standards, ensuring its quality and traceability to primary standards from the United

States Pharmacopeia (USP).

Applications
This Certified Reference Material is suitable for a range of analytical applications, including:

Pharmaceutical Quality Control: For release testing of drug substances and finished

pharmaceutical products.

Method Development and Validation: As a primary standard for the development and

validation of analytical methods such as High-Performance Liquid Chromatography (HPLC)
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and UV-Visible Spectroscopy.

Identification and Assay: For the definitive identification and accurate quantification of

racepinephrine hydrochloride.

Impurity Profiling: As a reference for the identification and quantification of potential

impurities, such as adrenalone and norepinephrine.

Chemical and Physical Properties
Property Specification

Appearance Fine, white, odorless powder.

Solubility
Freely soluble in water; sparingly soluble in

alcohol.[1]

Storage Conditions
Store in tight, light-resistant containers at 2-8°C.

[5] Sensitive to light and air.[1]

Traceability Traceable to USP primary standards.

Quantitative Data Summary
The following table summarizes the typical specifications for Racepinephrine Hydrochloride
Certified Reference Material as per the United States Pharmacopeia (USP) and a sample

Certificate of Analysis.

Parameter USP Specification
Sample Certificate of
Analysis Data

Assay (anhydrous basis) 97.0% - 102.0%[2][3] 99.8%

Specific Rotation -1° to +1°[1][2] 0°

Water Determination ≤ 0.5%[2] 0.2%

Residue on Ignition ≤ 0.5%[2] 0.04%

Adrenalone ≤ 0.2% 0.01%

Norepinephrine ≤ 4.0% < 4.0%
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Signaling Pathway
Racepinephrine acts as an agonist at adrenergic receptors, which are G-protein coupled

receptors. The binding of racepinephrine to these receptors initiates a signaling cascade that

varies depending on the receptor subtype (α or β). The diagram below illustrates the general

signaling pathway for β-adrenergic receptors, which are coupled to Gs proteins.
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β-Adrenergic Receptor Signaling Pathway.

Experimental Protocols
High-Performance Liquid Chromatography (HPLC)
Assay
This protocol is based on the USP monograph for the assay of Racepinephrine
Hydrochloride.

Objective: To determine the purity of Racepinephrine Hydrochloride CRM and to quantify it in

a sample.

Materials:

Racepinephrine Hydrochloride CRM

USP Epinephrine Bitartrate RS

Acetic acid, glacial
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Water, HPLC grade

Methanol, HPLC grade

Equipment:

HPLC system with a UV detector

Analytical balance

Volumetric flasks (10 mL, 100 mL)

Pipettes

Syringe filters (0.45 µm)

Chromatographic Conditions:

Parameter Condition

Column L1 packing, 4.6-mm × 15-cm

Mobile Phase
0.17 N acetic acid in water. Filtered and

degassed.[2]

Flow Rate 2.0 mL/min[2]

Detection UV at 278 nm[2]

Injection Volume 25 µL[2]

Procedure:

Standard Preparation (USP Epinephrine Bitartrate RS):

Accurately weigh about 15 mg of USP Epinephrine Bitartrate RS and transfer to a 100-mL

volumetric flask.

Dissolve in and dilute to volume with the Mobile Phase to obtain a solution with a known

concentration of about 150 µg/mL.[2]
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Assay Preparation (Racepinephrine Hydrochloride):

Accurately weigh about 25 mg of Racepinephrine Hydrochloride CRM and transfer to a

100-mL volumetric flask.

Dissolve in and dilute to volume with the Mobile Phase.

Pipette 4.0 mL of this solution into a 10-mL volumetric flask and dilute to volume with the

Mobile Phase to obtain a final concentration of about 100 µg/mL.[2]

Chromatography:

Separately inject equal volumes (about 25 µL) of the Standard preparation and the Assay

preparation into the chromatograph.[2]

Record the chromatograms and measure the peak responses for the major peaks.

Calculation:

Calculate the quantity, in mg, of C₉H₁₃NO₃ • HCl in the portion of Racepinephrine
Hydrochloride taken using the following formula: 0.25 * C * (219.67 / 333.30) * (rU / rS)

where:

C is the concentration, in µg/mL, of USP Epinephrine Bitartrate RS in the Standard

preparation.

219.67 is the molecular weight of racepinephrine hydrochloride.[2]

333.30 is the molecular weight of epinephrine bitartrate.[2]

rU and rS are the peak responses obtained from the Assay preparation and the

Standard preparation, respectively.[2]

Experimental Workflow Diagram:
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HPLC Assay Experimental Workflow.
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UV-Visible Spectroscopy for Identification
This protocol is based on the USP monograph for the identification of Racepinephrine
Hydrochloride.

Objective: To confirm the identity of a sample as Racepinephrine Hydrochloride by

comparing its UV absorption spectrum to that of a known standard.

Materials:

Racepinephrine Hydrochloride CRM

USP Epinephrine Bitartrate RS

Water, purified

Equipment:

UV-Visible Spectrophotometer

Analytical balance

Volumetric flasks

Quartz cuvettes

Procedure:

Standard Solution Preparation:

Prepare a solution of USP Epinephrine Bitartrate RS in water to a concentration of 1 in

20,000 (50 µg/mL).

Sample Solution Preparation:

Prepare a solution of the Racepinephrine Hydrochloride sample in water to a

concentration of 1 in 20,000 (50 µg/mL).

Spectral Analysis:
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Record the UV absorption spectrum of both the Standard Solution and the Sample

Solution from 200 nm to 400 nm.

The UV absorption spectrum of the Sample Solution should exhibit maxima and minima at

the same wavelengths as that of the Standard Solution.[2]

Safety Precautions
Racepinephrine Hydrochloride is a potent adrenergic agonist and should be handled with

care.

Personal Protective Equipment (PPE): Wear appropriate PPE, including gloves, lab coat,

and safety glasses.

Handling: Avoid inhalation of dust and contact with skin and eyes. Handle in a well-ventilated

area.

Toxicity: Toxic if swallowed or in contact with skin. May cause respiratory irritation.

Storage: Store locked up in a secure area.

Always consult the Safety Data Sheet (SDS) for complete safety information before handling

this material.
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[https://www.benchchem.com/product/b163037#use-of-racepinephrine-hydrochloride-as-a-
certified-reference-material]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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